Formation of novel conjugated polycarbon–metal systems via metal migration on a M–CC–CC–M linkage

Chemical Communications Pub Date: 2000-06-27 DOI: 10.1039/B003722M

Abstract

Reactions of butadiynediyldimetal complexes, Fp*–C[triple bond, length half m-dash]C–C[triple bond, length half m-dash]C–M(η5-C5 R5)(CO)2 1 [M = Fe, Ru; R = Me, H; Fp* = FeCp*(CO)2], with group 8 metal carbonyls result in migration of a σ-bonded metal fragment along the C4 rod to form novel highly conjugated polycarbon–metal systems; the zwitterionic μ-but-2-yn-1-ylidene-4-ylidyne complex Ru3(CO)103-C–C[triple bond, length half m-dash]C– μ-C)Fe2Cp*2(CO)3 2, and the dimerized product with a cumulenic μ-C8 ligand (Cp*Fe)4- Ru2(CO)136-C8–C( [double bond, length half m-dash]O)] 3, via 1,4-migration and the zwitterionic acetylide cluster-type product Fp*+[Cp(CO)2Ru-(η2-C[triple bond, length half m-dash]C)– (μ3-C[triple bond, length half m-dash]C)Fe3(CO)9] 4, via 1,3-migration.

Formation of novel conjugated polycarbon–metal 
systems via metal migration on a 
M–CC–CC–M linkage
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